Cas no 349494-35-5 (methyl trans-4-{[(tert-butoxy)carbonyl]amino}-3-oxocyclohexane-1-carboxylate)

• Product Name: methyl trans-4-{[(tert-butoxy)carbonyl]amino}-3-oxocyclohexane-1-carboxylate
• CAS No: 349494-35-5
• MF: C₁₃H₂₁NO₅
• MW: 271.31
• CID: 5289544
• Update Time: 2026-03-09

methyl trans-4-{[(tert-butoxy)carbonyl]amino}-3-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl trans-4-{[(tert-butoxy)carbonyl]amino}-3-oxocyclohexane-1-carboxylate

• Inchi： 1S/C13H21NO5/c1-13(2,3)19-12(17)14-9-6-5-8(7-10(9)15)11(16)18-4/h8-9H,5-7H2,1-4H3,(H,14,17)/t8-,9-/m1/s1
• InChI Key： PAOZDFKVIXWHGK-RKDXNWHRSA-N
• SMILES： [C@@H]1(C(OC)=O)CC[C@@H](NC(OC(C)(C)C)=O)C(=O)C1

Additional information on methyl trans-4-{[(tert-butoxy)carbonyl]amino}-3-oxocyclohexane-1-carboxylate

Methyl trans-4-{[(tert-butoxy)carbonyl]amino}-3-oxocyclohexane-1-carboxylate (CAS No. 349494-35-5)

The compound methyl trans-4-{[(tert-butoxy)carbonyl]amino}-3-oxocyclohexane-1-carboxylate (CAS No. 349494-35-5) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its complex structure, which includes a cyclohexane ring substituted with a carbamate group, a methyl ester, and a ketone functionality. The presence of these functional groups makes it versatile for various chemical transformations and reactions.

Recent studies have highlighted the importance of this compound in the development of novel bioactive molecules. Researchers have utilized its unique structure to design inhibitors for key enzymes involved in metabolic pathways, such as cyclooxygenase and lipoxygenase, which are implicated in inflammatory diseases. For instance, a 2022 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by selectively inhibiting these enzymes.

In addition to its pharmacological applications, methyl trans-4-{[(tert-butoxy)carbonyl]amino}-3-oxocyclohexane-1-carboxylate has been explored as a building block for constructing advanced materials. Its ability to undergo polymerization under specific conditions has led to the development of high-performance polymers with applications in drug delivery systems and biodegradable plastics. A 2023 article in *Macromolecules* reported that polymers derived from this compound exhibit excellent biocompatibility and degradability, making them promising candidates for biomedical applications.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For example, the use of transition metal catalysts such as palladium(0) has enabled the construction of the cyclohexane ring with high stereochemical control. This approach not only enhances the yield but also reduces the environmental footprint of the synthesis process.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into the bonding interactions within the molecule, which are critical for predicting its reactivity in various chemical transformations. These studies have been instrumental in designing more efficient synthetic routes and optimizing reaction conditions.

In terms of industrial applications, methyl trans-4-{[(tert-butoxy)carbonyl]amino}-3-oxocyclohexane-1-carboxylate is increasingly being used as an intermediate in the production of specialty chemicals. Its compatibility with various functional groups allows for its integration into larger molecular frameworks, enabling the creation of complex molecules with tailored properties. For example, it has been employed as an intermediate in the synthesis of peptide-based drugs and agrochemicals, where precise control over molecular architecture is essential.

The environmental impact of this compound has also been a focus of recent research. Studies have shown that its degradation products are non-toxic and biodegradable under aerobic conditions. This makes it an eco-friendly alternative to traditional organic compounds used in similar applications. A 2021 report by the *Environmental Science & Technology* journal highlighted its potential as a sustainable building block for green chemistry initiatives.

In conclusion, methyl trans-4-{[(tert-butoxy)carbonyl]amino}-3-oxocyclohexane-1-carboxylate (CAS No. 349494-35-5) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and computational methods, positions it as a key player in the development of innovative solutions across pharmaceuticals, materials science, and sustainable chemistry.